Cas no 71592-43-3 (3-(3-Methoxyphenyl)-1-methylazepan-2-one)

• Product Name: 3-(3-Methoxyphenyl)-1-methylazepan-2-one
• CAS No: 71592-43-3
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 572928
• PubChem ID: 2727906
• Update Time: 2025-10-30

3-(3-Methoxyphenyl)-1-methylazepan-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(3-Methoxyphenyl)-1-methylazepan-2-one
• 2H-Azepin-2-one,hexahydro-3-(3-methoxyphenyl)-1-methyl-
• 3-(3-METHOXYPHENYL)-1-METHYL-2-AZEPANONE
• MLS000861457
• DTXSID50992143
• Hexahydro-3-(3-methoxyphenyl)-1-methyl-2H-azepin-2-one
• NCGC00246690-01
• Maybridge1_006498
• HMS2777J04
• 3-(3-methoxy-phenyl)-1-methyl-azepan-2-one
• HMS559P08
• NS00061568
• 71592-43-3
• AKOS022173290
• CHEMBL1727938
• SMR000460241
• SCHEMBL7566101
• FT-0739239
• HPYQDDXKEGCTGC-UHFFFAOYSA-N
• BRD-A63083824-001-08-4
• EINECS 275-649-8
• DA-17674

• Inchi： 1S/C14H19NO2/c1-15-9-4-3-8-13(14(15)16)11-6-5-7-12(10-11)17-2/h5-7,10,13H,3-4,8-9H2,1-2H3
• InChI Key： HPYQDDXKEGCTGC-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=C(C=2)OC)CCCCN1C

Computed Properties

• Exact Mass: 233.14167
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.060
• Boiling Point: 390.4°C at 760 mmHg
• Flash Point: 189.9°C
• Refractive Index: 1.523
• PSA: 29.54

Additional information on 3-(3-Methoxyphenyl)-1-methylazepan-2-one

Compound CAS No.71592-43-3: 3-(3-Methoxyphenyl)-1-methylazepan-2-one

The compound with CAS No.71592-43-3, known as 3-(3-Methoxyphenyl)-1-methylazepan-2-one, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the azepanone class, which has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecule's structure features a seven-membered azepane ring with a ketone group at the 2-position and a methoxy-substituted phenyl group at the 3-position, along with a methyl group at the 1-position. These structural elements contribute to its distinctive chemical and biological properties.

Recent studies have highlighted the importance of azepanone derivatives like 3-(3-Methoxyphenyl)-1-methylazepan-2-one in various therapeutic areas. For instance, research has shown that these compounds exhibit promising activity in modulating neurotransmitter systems, particularly dopamine and serotonin pathways, which are critical in treating neuropsychiatric disorders such as depression and anxiety. The presence of the methoxyphenyl group enhances the molecule's ability to interact with specific receptor sites, thereby increasing its bioavailability and efficacy.

Moreover, advancements in synthetic chemistry have enabled the efficient synthesis of this compound using novel methodologies. For example, a recent study reported the use of microwave-assisted synthesis to produce 3-(3-Methoxyphenyl)-1-methylazepan-2-one with high yield and purity. This approach not only streamlines the production process but also minimizes environmental impact, aligning with current green chemistry principles.

The pharmacokinetic properties of CAS No.71592-43-3 have also been extensively investigated. Preclinical studies indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a strong candidate for further drug development. Its ability to cross the blood-brain barrier is particularly noteworthy, as it suggests potential utility in treating central nervous system disorders.

In addition to its pharmacological applications, 3-(3-Methoxyphenyl)-1-methylazepan-2-one has shown promise in other areas such as agrochemicals and materials science. For example, research into its pesticidal activity has revealed moderate efficacy against certain insect species, highlighting its potential as a natural alternative to synthetic pesticides.

Looking ahead, ongoing research is focused on optimizing the structure of CAS No.71592-43-3 to enhance its therapeutic potential further. By modifying substituents on the azepane ring or exploring novel analogs, scientists aim to develop compounds with improved potency and selectivity for specific targets.

In conclusion, CAS No.71592-43-3 (3-(3-Methoxyphenyl)-1-methylazepan-2-one) represents a valuable addition to the arsenal of bioactive molecules available for drug discovery and development. Its unique structure, coupled with recent advances in synthesis and pharmacology, positions it as a key player in addressing unmet medical needs across various therapeutic areas.